Cas no 1040679-49-9 (1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine)

• Product Name: 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine
• CAS No: 1040679-49-9
• MF: C₁₃H₁₈N₆O₂S
• MW: 322.386020183563
• CID: 6267827
• PubChem ID: 30858481
• Update Time: 2025-06-25

1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine
• SR-01000921635
• 1-methylsulfonyl-4-[(1-phenyltetrazol-5-yl)methyl]piperazine
• VU0638962-1
• 1040679-49-9
• SR-01000921635-1
• F5251-0001
• AKOS024502978
• Z134788116
• 1-(methylsulfonyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine

• Inchi： 1S/C13H18N6O2S/c1-22(20,21)18-9-7-17(8-10-18)11-13-14-15-16-19(13)12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key： SPHVMKHILZIDFQ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC2=NN=NN2C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 322.12119501g/mol
• Monoisotopic Mass: 322.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine

1-Methanesulfonyl-4-[(1-Phenyl-1H-1,2,3,4-Tetrazol-5-yl)methyl]piperazine: A Comprehensive Overview

1-Methanesulfonyl-4-[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine, with the CAS number 1040679-49-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a methanesulfonyl group, and a tetrazole moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The piperazine ring in 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. The methanesulfonyl group adds polarity and enhances the compound's solubility, while the tetrazole moiety is known for its potent biological activities, including anti-inflammatory and antihypertensive effects.

Recent studies have highlighted the potential of 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The tetrazole group is particularly effective in inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine has also been investigated for its potential as an antihypertensive agent. Studies have demonstrated that this compound can effectively lower blood pressure by acting on angiotensin II receptors. The methanesulfonyl group plays a crucial role in enhancing the compound's affinity for these receptors, thereby improving its therapeutic efficacy.

The pharmacokinetic properties of 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine have also been extensively studied. Research indicates that it has favorable absorption and distribution profiles, making it suitable for oral administration. The compound's high solubility and stability contribute to its bioavailability and overall effectiveness in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methanesulfonyl-4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 1-methanesulfonyl-4-{[(1-phenyl-1H--tetrazol--5--yl)-methyl]}-piperazine, with CAS number 1040679--9, represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry.